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Compound of Interest

Compound Name: JNJ-3534

Cat. No.: B1192960

Disclaimer: The following guidance is based on general best practices for handling potent,
investigational pharmaceutical compounds in a laboratory setting. No specific Safety Data
Sheet (SDS) for INJ-77242113 (also known as Icotrokinra) was publicly available at the time of
this writing. It is assumed that the user request for "INJ-3534" contained a typographical error
and refers to JNJ-77242113. Researchers must consult their institution's Environmental Health
and Safety (EHS) department and perform a formal risk assessment before handling this or any
other investigational drug.

JNJ-77242113 is an investigational, orally administered peptide designed to be a potent and
selective antagonist of the interleukin-23 receptor.[1][2] As with any pharmacologically active
substance, particularly new chemical entities with limited toxicological data, it is crucial to
handle JNJ-77242113 with a high degree of caution to minimize occupational exposure.[3]

Personal Protective Equipment (PPE)

The primary methods for exposure control are engineering controls (e.g., fume hoods,
isolators); PPE should be used as a critical secondary barrier.[4][5] The following table
summarizes the recommended PPE for handling JNJ-77242113 in a research laboratory
setting.
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Protection Type

Key Specifications and
Recommended PPE
Procedures

Eye/Face Protection

Goggles should be worn for all

procedures. A face shield over
Safety Goggles or Face Shield  safety glasses is required

when there is a significant risk

of splashes.[6]

Skin Protection

] - Gown should be solid-front
Disposable, Low-Permeability ) )
with long sleeves and tight-

fitting cuffs.[7]

Gown

Double Gloves

Wear two pairs of powder-free
nitrile gloves. The inner glove
should be tucked under the
gown cuff, and the outer glove
should extend over the cuff.[7]
Change the outer glove
immediately if contaminated or
torn.[7]

Shoe Covers

Recommended when working
in a designated potent
compound handling area to
prevent tracking of

contaminants.[8]

Respiratory Protection

A NIOSH-approved respirator
is recommended, especially
when handling the powdered

N95 Respirator or Higher form of the compound outside
of a containment device.[8]
Use requires a medical

evaluation and fit-testing.

Safe Handling and Operational Workflow
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A systematic approach is essential for safely handling potent investigational compounds. The

following workflow outlines the key steps from preparation to disposal.

4 N\

Preparation

Risk Assessment
(Assume Potent)

:

Designate Handling Area
(e.g., Fume Hood, BSC)

l

Don Appropriate PPE
(See Table)

iling

Weigh/Handle Compound
in Containment

Prepare Solutions
in Containment

Seal and Label All
Solutions/Samples

4 Cleanup & Disposal

- J

After Experiment

~

Decontaminate Surfaces

(Consult EHS for agent)

Doff PPE in Designated Area

:

Segregate Waste
(Solid, Liquid, Sharps)

Dispose via Approved
Pharma Waste Vendor
- J

Safe Handling Workflow for Potent Investigational Compounds
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Safe handling workflow for potent compounds.

Disposal Plan

All waste generated from handling JNJ-77242113 must be considered pharmaceutical waste
and disposed of according to institutional and regulatory guidelines.

o Waste Segregation: Properly segregate waste streams.[9]

o Solid Waste: Contaminated PPE (gloves, gowns, shoe covers), weigh papers, and
consumables should be placed in a clearly labeled, sealed container for pharmaceutical
waste.

o Liquid Waste: Unused solutions or contaminated solvents should be collected in a
designated, sealed, and properly labeled hazardous waste container.

o Sharps: Needles, syringes, and other contaminated sharps must be disposed of in an
approved sharps container.[10]

o Disposal Procedures: All used and unused investigational medications must be destroyed in
accordance with the Federal Resource Conservation and Recovery Act (RCRA) and any
other applicable regulations.[11][12]

o Do not dispose of this compound or its waste down the drain or in regular trash.

o Contact your institution's EHS department to arrange for pickup and disposal by a licensed
pharmaceutical waste vendor.[13]

o Maintain a clear chain of custody and documentation for all disposed materials.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1192960?utm_src=pdf-body-img
https://www.phs.co.uk/resources/safe-disposal-of-unwanted-pharmaceuticals-a-complete-guide-to-best-practices/
https://easyrxcycle.com/who-we-serve/universities-and-research-labs/research-labs
https://www.rxdestroyer.com/40-cfr-regulations/proper-disposal-in-pharmaceutical-research-is-extremely-important/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.uh.edu/ehs/waste-management/waste-types/pharmaceutical-waste/index.php
https://easyrxcycle.com/who-we-serve/universities-and-research-labs/research-labs
https://www.benchchem.com/product/b1192960?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

References

1. JNJ-77242113 - Wikipedia [en.wikipedia.org]

2. INJ-77242113, a highly potent, selective peptide targeting the IL-23 receptor, provides
robust IL-23 pathway inhibition upon oral dosing in rats and humans - PMC
[pmc.ncbi.nlm.nih.gov]

3. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
4. pharmtech.com [pharmtech.com]
5. escopharma.com [escopharma.com]

6. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab
Manager [labmanager.com]

7. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational
Safety and Health Administration [osha.gov]

8. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]

9. Safe Disposal of Unwanted Pharmaceuticals - A Complete Guide to Best Practices
[phs.co.uk]

10. easyrxcycle.com [easyrxcycle.com]
11. rxdestroyer.com [rxdestroyer.com]

12. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU
[research.washu.edu]

13. Pharmaceutical Waste | Environmental Health and Safety | University of Houston
[uh.edu]

To cite this document: BenchChem. [Essential Safety and Handling Precautions for JNJ-
77242113 (Icotrokinra)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192960#personal-protective-equipment-for-
handling-jnj-3534]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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